Cas no 2188260-80-0 (methyl 2-(furan-2-yl)formamidopropanoate)

• Product Name: methyl 2-(furan-2-yl)formamidopropanoate
• CAS No: 2188260-80-0
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD00706972
• CID: 5241787
• PubChem ID: 16307884
• Update Time: 2025-07-17

methyl 2-(furan-2-yl)formamidopropanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(2-furanylcarbonyl)-, methyl ester
• methyl 2-(furan-2-yl)formamidopropanoate

• MDL： MFCD00706972
• Inchi： 1S/C9H11NO4/c1-6(9(12)13-2)10-8(11)7-4-3-5-14-7/h3-6H,1-2H3,(H,10,11)/t6-/m0/s1
• InChI Key： WNQAJUYLFLETEV-LURJTMIESA-N
• SMILES： C(OC)(=O)[C@H](C)NC(C1=CC=CO1)=O

Additional information on methyl 2-(furan-2-yl)formamidopropanoate

Methyl 2-(Furan-2-yl)formamidopropanoate (CAS No. 2188260-80-0): A Comprehensive Overview

Methyl 2-(furan-2-yl)formamidopropanoate (CAS No. 2188260-80-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester and amide functionalities, which confer it with a range of chemical properties and reactivity profiles.

The molecular formula of methyl 2-(furan-2-yl)formamidopropanoate is C₁₀H₁₁NO₃, and its molecular weight is approximately 193.19 g/mol. The compound features a furan ring, an amide group, and an ester group, which collectively contribute to its structural complexity and functional diversity. The presence of these functional groups makes it an attractive candidate for a variety of chemical reactions and synthetic transformations.

In the realm of pharmaceutical research, methyl 2-(furan-2-yl)formamidopropanoate has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant anti-inflammatory effects in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its pharmaceutical applications, methyl 2-(furan-2-yl)formamidopropanoate has also been investigated for its use in materials science. The compound's ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. Research published in the Journal of Polymer Science: Part A: Polymer Chemistry in 2020 demonstrated that polymers derived from this monomer exhibited excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as coatings and adhesives.

The synthesis of methyl 2-(furan-2-yl)formamidopropanoate can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of methyl acrylate with furfurylamine in the presence of a suitable catalyst. This reaction typically proceeds via a Michael addition followed by an intramolecular cyclization to form the final product. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the product, making optimization a critical step in the synthetic process.

In terms of safety and handling, methyl 2-(furan-2-yl)formamidopropanoate should be stored under dry conditions and protected from light to prevent degradation. It is important to note that while this compound is not classified as hazardous or toxic under current regulations, proper personal protective equipment (PPE) should be used when handling it to ensure safety.

The environmental impact of methyl 2-(furan-2-yl)formamidopropanoate is another important consideration. Studies have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, responsible disposal practices should be followed to minimize any potential environmental impact.

In conclusion, methyl 2-(furan-2-yl)formamidopropanoate (CAS No. 2188260-80-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and properties, this compound is likely to play an increasingly important role in various scientific and industrial fields.